Ethyl 4-(((4-methoxy-2,5-dimethylphenyl)sulfonyl)oxy)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 4-(4-methoxy-2,5-dimethylphenyl)sulfonyloxy-6-oxo-1-phenylpyridazine-3-carboxylate
• InChI: InChI=1S/C22H22N2O7S/c1-5-30-22(26)21-18(13-20(25)24(23-21)16-9-7-6-8-10-16)31-32(27,28)19-12-14(2)17(29-4)11-15(19)3/h6-13H,5H2,1-4H3
• InChI Key: QEDKZQAMMJIYEE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1OS(=O)(=O)C2=CC(=C(C=C2C)OC)C)C3=CC=CC=C3
• Molecular Formula: C22H22N2O7S
• Molecular Weight: 458.5 g/mol

Description

This compound is an ester, which is a class of organic compounds that react with water to produce alcohols and organic or inorganic acids. Esters are commonly used in a wide variety of applications from plastics to pharmaceuticals.

Scientific Research Applications

Synthesis and Chemical Transformations

Studies on related compounds involve intricate synthetic routes and chemical transformations, highlighting the versatile nature of these molecules. For instance, the work by Mizuno et al. (2006) describes efficient syntheses of metabolites of a similar compound, utilizing the methanesulfonyl group as a protective group for the phenolic hydroxy in Friedel–Crafts reactions, demonstrating a novel synthetic route with high yield Mizuno et al., 2006. Similarly, Desai, Shihora, and Moradia (2007) synthesized new quinazolines with potential antimicrobial activity, showcasing the broad applicability of such compounds in medicinal chemistry Desai, Shihora, & Moradia, 2007.

Potential Applications in Scientific Research

The synthesis and characterization of these compounds open avenues for exploring their potential applications, especially in the development of antimicrobial agents. For example, the study by Azab, Youssef, and El-Bordany (2013) aimed at synthesizing new heterocyclic compounds containing a sulfonamido moiety for use as antibacterial agents, reflecting the ongoing search for new therapeutic agents Azab, Youssef, & El-Bordany, 2013.